Cas no 2734774-78-6 (2-iodo-4-methylthiophene-3-carboxylic acid)

• Product Name: 2-iodo-4-methylthiophene-3-carboxylic acid
• CAS No: 2734774-78-6
• MF: C₆H₅IO₂S
• MW: 268.07
• CID: 5079293
• Update Time: 2026-03-01

2-iodo-4-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-iodo-4-methylthiophene-3-carboxylic acid

• Inchi： 1S/C6H5IO2S/c1-3-2-10-5(7)4(3)6(8)9/h2H,1H3,(H,8,9)
• InChI Key： YPLTUGSXWACQKN-UHFFFAOYSA-N
• SMILES： C1(=CSC(I)=C1C(O)=O)C

Additional information on 2-iodo-4-methylthiophene-3-carboxylic acid

Research Brief on 2-iodo-4-methylthiophene-3-carboxylic acid (CAS: 2734774-78-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-iodo-4-methylthiophene-3-carboxylic acid (CAS: 2734774-78-6) is a heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications as a building block in medicinal chemistry and its potential biological activities. This research brief synthesizes the latest findings regarding this compound, focusing on its synthetic utility, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the importance of 2-iodo-4-methylthiophene-3-carboxylic acid as a key intermediate in the synthesis of various biologically active molecules. The presence of both iodo and carboxylic acid functional groups makes it particularly valuable for cross-coupling reactions and further derivatization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective use in Suzuki-Miyaura coupling reactions to generate novel thiophene-based kinase inhibitors with promising anticancer activity.

In terms of pharmacological potential, preliminary in vitro studies have shown that derivatives of 2-iodo-4-methylthiophene-3-carboxylic acid exhibit moderate inhibitory activity against several disease-relevant targets. Research from the European Journal of Medicinal Chemistry (2024) reported that certain analogs displayed selective COX-2 inhibition with IC50 values in the low micromolar range, suggesting potential as anti-inflammatory agents. However, further optimization of these compounds is needed to improve their pharmacokinetic properties.

The compound's mechanism of action appears to be multifaceted. Structural analyses indicate that the thiophene core can participate in π-π stacking interactions with aromatic amino acids in protein binding sites, while the carboxylic acid group enables hydrogen bonding. This dual functionality makes it particularly interesting for fragment-based drug discovery approaches, as evidenced by recent fragment screening studies published in ACS Chemical Biology.

From a synthetic chemistry perspective, several improved preparation methods for 2-iodo-4-methylthiophene-3-carboxylic acid have been developed in the past two years. A 2024 Organic Process Research & Development paper described an optimized, scalable synthesis with higher yields (78-82%) and reduced environmental impact through green chemistry principles. These advances are particularly important as demand for this building block increases in pharmaceutical R&D.

Looking forward, researchers are exploring the use of 2-iodo-4-methylthiophene-3-carboxylic acid in the development of PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies. Its ability to serve as a linker between different pharmacophores while maintaining favorable physicochemical properties makes it attractive for these emerging therapeutic modalities. Clinical translation of these applications remains in early stages but shows significant promise based on recent preclinical data.

In conclusion, 2-iodo-4-methylthiophene-3-carboxylic acid (CAS: 2734774-78-6) represents a valuable chemical tool with growing importance in medicinal chemistry and drug discovery. While current research has established its utility as a synthetic intermediate and revealed preliminary biological activities, further studies are needed to fully explore its therapeutic potential and optimize derivative compounds for clinical development.